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Compound of Interest

Compound Name: ZCL279

Cat. No.: B15612093

Disclaimer: The following information provides general guidance on the proper disposal of
ZCL279, identified as Zinc, chloro[1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-indol-2-yl]- (CAS
562099-91-6). Due to the absence of a specific Safety Data Sheet (SDS) for this compound,
these procedures are based on the general hazards associated with organozinc and
chlorinated organic compounds. Researchers, scientists, and drug development professionals
must consult their institution's Environmental Health and Safety (EHS) department for disposal
protocols that comply with local, state, and federal regulations.

Organozinc compounds are a class of organometallic reagents that are often reactive and
require careful handling.[1][2][3] Many are sensitive to air and moisture, and some can be
pyrophoric (ignite spontaneously in air).[1][3] Chlorinated organic compounds can produce
hazardous byproducts, such as hydrogen chloride, upon decomposition or incineration.[4][5]
Therefore, meticulous handling and disposal are critical to ensure personnel safety and
environmental protection.

Immediate Safety and Handling Precautions

Before handling ZCL279, it is imperative to be familiar with its potential hazard profile.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling ZCL279,
including:

» Safety glasses or goggles
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¢ A flame-retardant lab coat

o Chemical-resistant gloves (consult glove compatibility charts for organometallics and

chlorinated solvents)

Engineering Controls:

o Handle the compound in a well-ventilated area, preferably within a certified chemical fume

hood, to minimize inhalation exposure.

o Ensure that an emergency eyewash station and safety shower are readily accessible.

ZCL279 Hazard Profile (Inferred)

The following table summarizes the likely hazards of ZCL279 based on its chemical class. This

information is for guidance only and should be confirmed with a substance-specific SDS if one

becomes available.

Hazard Classification

Description

GHS Pictogram
(Anticipated)

May ignite spontaneously on

Pyrophoric Solids/Liquids o ()
contact with air.
Substances which, in contact ] )
) ) Reacts with water or moisture
with water, emit flammable ()
to release flammable gases.
gases
) ) o May cause severe skin burns ]
Skin Corrosion/Irritation S corrosive
and irritation.
) o May cause serious eye )
Serious Eye Damage/Irritation corrosive

damage.

Acute Toxicity (Oral, Dermal,

Inhalation)

May be harmful if swallowed,
in contact with skin, or if

inhaled.

skull_crossbones

Hazardous to the Aquatic

Environment

May be toxic to aquatic life with

long-lasting effects.

environment
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Step-by-Step Disposal Protocol

This protocol outlines the process for the safe disposal of solid ZCL279 waste and
contaminated materials.

o Waste Identification and Segregation:

o All materials contaminated with ZCL279, including unused product, contaminated labware
(e.q., pipette tips, vials), and personal protective equipment (e.g., gloves), must be treated
as hazardous waste.

o Crucially, do not mix ZCL279 waste with other waste streams, especially aqueous waste,
due to the potential for violent reactions and the release of flammable gases.

o Waste Container Selection and Labeling:

o Use a designated, dry, leak-proof, and chemically compatible container for solid waste. A
sturdy container with a secure, airtight lid is required.

o Clearly label the waste container with "Hazardous Waste," the full chemical name: "Zinc,
chloro[1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-indol-2-yl]-", the CAS number "562099-91-6",
and all applicable hazard pictograms.

¢ In-Lab Waste Accumulation:

o Store the hazardous waste container in a designated, well-ventilated, and dry secondary
containment bin within the laboratory, away from sources of ignition, water, and
incompatible chemicals.

o Ensure the waste container is kept tightly closed except when adding waste.
e Request for Waste Pickup:

o Once the waste container is full or is no longer needed, follow your institution's procedures
to request a hazardous waste pickup from the EHS department.

o Do not attempt to transport the hazardous waste outside of the laboratory.
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e Disposal of Empty Containers:

o

A container that held ZCL279 should be considered hazardous waste.

It is best practice to triple-rinse the "empty" container with a dry, inert solvent (e.g.,

[¢]

anhydrous toluene or hexane) in a chemical fume hood.

[¢]

The rinsate must be collected and disposed of as hazardous waste.

After rinsing, deface or remove the original label and dispose of the container as directed

o

by your institution's EHS guidelines.

Spill and Emergency Procedures

 In case of skin contact: Immediately flush the affected area with copious amounts of water
for at least 15 minutes while removing contaminated clothing. Seek immediate medical
attention.

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

 In case of a spill: Evacuate the area. Do not attempt to clean up the spill unless you are
trained to do so. Cover the spill with a dry, inert absorbent material (e.g., sand, vermiculite).
Do not use water or combustible materials. Contact your institution's EHS department for

cleanup and disposal.
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Caption: Workflow for the safe disposal of ZCL279 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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